Cas no 2034496-93-8 (methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate)

• Product Name: methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate
• CAS No: 2034496-93-8
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 5335141
• Update Time: 2025-07-19

methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)carbamoyl)benzoate
• methyl 4-[[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]carbamoyl]benzoate
• methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate

• Inchi： 1S/C20H21N3O3S/c1-13-11-14(2)23(22-13)17(18-5-4-10-27-18)12-21-19(24)15-6-8-16(9-7-15)20(25)26-3/h4-11,17H,12H2,1-3H3,(H,21,24)
• InChI Key： ZEZOAUXAQDQKSD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1C=CC(C(=O)OC)=CC=1)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 525
• XLogP3: 3.2
• Topological Polar Surface Area: 102

Additional information on methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate

Comprehensive Overview of Methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate (CAS No. 2034496-93-8)

The compound methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate (CAS No. 2034496-93-8) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a dimethylpyrazole moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

One of the key features of methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate is its hybrid structure, combining heterocyclic components known for their bioactivity. The thiophene ring, a sulfur-containing aromatic system, is frequently employed in drug design due to its metabolic stability and ability to modulate electronic properties. Meanwhile, the 3,5-dimethyl-1H-pyrazole group is a versatile scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial activities. Researchers are increasingly investigating such hybrids for their synergistic effects.

In the context of current trends, the demand for multifunctional heterocyclic compounds has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. A frequent search query among scientists is: "What are the applications of thiophene-pyrazole hybrids in drug discovery?" This compound exemplifies the potential of such hybrids, particularly in targeting enzymes or receptors where conventional molecules fall short. Its ester functionality (methyl benzoate moiety) further enhances its utility as a prodrug candidate or intermediate in synthetic pathways.

From a synthetic perspective, CAS No. 2034496-93-8 represents a challenging yet rewarding target for organic chemists. The incorporation of both thiophene and pyrazole rings requires precise control over reaction conditions to avoid side products. Recent advancements in catalytic methods, such as transition-metal-catalyzed cross-coupling, have streamlined the synthesis of similar compounds. This aligns with another common search trend: "How to optimize the synthesis of complex heterocycles?"—a question pivotal for industrial and academic researchers alike.

The compound's physicochemical properties, including solubility and stability, are critical for its practical applications. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly derivatization techniques for methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate. Searches like "biodegradable heterocyclic compounds" reflect this shift toward sustainability. Its potential as a building block for biocompatible materials further broadens its appeal in material science.

In summary, methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate (CAS No. 2034496-93-8) is a compound of multifaceted interest, bridging medicinal chemistry, synthetic methodology, and environmental science. Its study addresses pressing industry questions while offering a template for future innovations in heterocyclic chemistry.